3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone

• IUPAC Name: 2-ethoxy-4-[(E)-[(4-phenyl-1,3-thiazol-2-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C18H17N3O2S/c1-2-23-17-10-13(8-9-16(17)22)11-19-21-18-20-15(12-24-18)14-6-4-3-5-7-14/h3-12,22H,2H2,1H3,(H,20,21)/b19-11+
• InChI Key: TZXAQGPILHCVSS-YBFXNURJSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC2=NC(=CS2)C3=CC=CC=C3)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC2=NC(=CS2)C3=CC=CC=C3)O
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone, also known as ETH, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the family of hydrazones, which are organic compounds that contain a carbon-nitrogen double bond and a nitrogen-hydrogen bond. ETH has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone is not fully understood. However, it has been suggested that 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone exerts its biological activities through various molecular pathways. For example, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to inhibit the NF-κB pathway, which is a key regulator of inflammation. Additionally, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to activate the Nrf2 pathway, which is a key regulator of antioxidant defense. Furthermore, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to exhibit various biochemical and physiological effects. For example, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to reduce the levels of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-6, and COX-2. Additionally, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to increase the levels of antioxidant enzymes, such as SOD and CAT. Furthermore, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to induce apoptosis in cancer cells and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has several advantages for lab experiments. It is easy to synthesize, and it is stable under normal laboratory conditions. Additionally, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone is soluble in common solvents, making it easy to handle and use in various assays. However, there are also some limitations to using 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone in lab experiments. For example, the mechanism of action of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, the toxicity of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has not been fully evaluated, which makes it important to use caution when handling and using this compound.

Future Directions

There are several future directions for research on 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone. One direction is to further investigate the mechanism of action of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone and identify the molecular targets of this compound. Additionally, it would be interesting to study the effects of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone on various diseases, such as cardiovascular diseases and neurodegenerative diseases. Furthermore, it would be valuable to evaluate the toxicity of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone and determine the safe dosage for therapeutic use. Finally, it would be interesting to explore the potential of 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone as a drug candidate and develop analogs with improved properties.

Synthesis Methods

3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde and 4-phenyl-1,3-thiazol-2-amine in the presence of a suitable catalyst. The product is obtained in good yield and high purity, making it suitable for further research.

Scientific Research Applications

3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been widely studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. Inflammation is a key factor in the development of various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation. Additionally, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to scavenge free radicals and prevent oxidative damage, which is another key factor in the development of various diseases. Furthermore, 3-ethoxy-4-hydroxybenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells.